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Compound of Interest

Compound Name:
N-Methyl-1-(10H-phenothiazin-10-

yl)propan-2-amine

CAS No.: 37707-23-6

Cat. No.: B1209213

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the analytical standards and protocols for Desmethyl

Promethazine hydrochloride. This document is designed to offer both foundational knowledge

and practical, step-by-step methodologies for the accurate identification and quantification of

this compound.

Introduction
Desmethyl Promethazine hydrochloride, also known as N-demethyl Promethazine

hydrochloride, is a primary metabolite of the first-generation antihistamine, Promethazine.[1][2]

It is also classified as a phenothiazine metabolite and is a critical compound in pharmaceutical

analysis, particularly in impurity profiling and stability studies of Promethazine-containing drug

products.[3][4] The accurate analysis of Desmethyl Promethazine hydrochloride is essential for

ensuring the quality, safety, and efficacy of Promethazine formulations. This guide provides

detailed protocols for its analysis using High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography-Mass Spectrometry (GC-MS).
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Physicochemical Properties of Desmethyl
Promethazine Hydrochloride
A thorough understanding of the physicochemical properties of an analytical standard is

fundamental to method development. The properties of Desmethyl Promethazine hydrochloride

are summarized in the table below.

Property Value Source

Chemical Name

N,α-dimethyl-10H-

phenothiazine-10-ethanamine,

monohydrochloride

[1]

Synonyms
DMPZ, Norpromethazine,

Promethazine EP Impurity C
[1][3]

CAS Number 60113-77-1 [1][2]

Molecular Formula C₁₆H₁₈N₂S · HCl [1]

Molecular Weight 306.9 g/mol [1]

Appearance White to off-white solid

Solubility
Sparingly soluble in DMSO

and Ethanol
[1]

Storage 2-8°C

High-Performance Liquid Chromatography (HPLC)
Protocol for Quantification
Reverse-phase HPLC is a robust and widely used technique for the analysis of pharmaceutical

compounds like Desmethyl Promethazine hydrochloride. The following protocol is a stability-

indicating method adapted from established methods for Promethazine and its related

substances.[5][6][7][8][9]
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The choice of a C18 stationary phase provides a non-polar surface ideal for retaining the

moderately polar Desmethyl Promethazine molecule. The mobile phase, a mixture of an

organic solvent (acetonitrile) and an aqueous buffer (potassium dihydrogen phosphate), allows

for the fine-tuning of retention and peak shape. The acidic pH of the mobile phase ensures that

the amine functional group in Desmethyl Promethazine is protonated, leading to better peak

symmetry and avoiding tailing issues that can occur with residual silanols on the column.[7] UV

detection at 254 nm is chosen as it provides good sensitivity for the phenothiazine

chromophore.[5]

Experimental Workflow for HPLC Analysis

Preparation

HPLC Analysis Data ProcessingPrepare Standard Solution
(Desmethyl Promethazine HCl)

HPLC System with UV Detector

Inject

Prepare Sample Solution
(e.g., from drug substance)

Inject

Chromatographic Separation
(C18 Column) UV Detection at 254 nm Peak Integration and Quantification Generate Report

Click to download full resolution via product page

Caption: HPLC analysis workflow from sample preparation to reporting.

Step-by-Step HPLC Protocol
1. Materials and Reagents:

Desmethyl Promethazine hydrochloride reference standard (purity ≥98%)

Acetonitrile (HPLC grade)

Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

Orthophosphoric acid (for pH adjustment)
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Water (HPLC grade)

Methanol (HPLC grade)

2. Chromatographic Conditions:

Parameter Condition

HPLC System Agilent 1260 Infinity or equivalent

Column C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase
Acetonitrile : 25mM KH₂PO₄ buffer (pH 3.0,

adjusted with orthophosphoric acid) (40:60 v/v)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

Injection Volume 10 µL

Run Time Approximately 15 minutes

3. Preparation of Solutions:

Mobile Phase: Dissolve 3.4 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to

3.0 with orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

Diluent: A mixture of acetonitrile and water (50:50 v/v).

Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Desmethyl

Promethazine hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in

and dilute to volume with the diluent.

Working Standard Solution (10 µg/mL): Pipette 10 mL of the standard stock solution into a

100 mL volumetric flask and dilute to volume with the diluent.

Sample Solution: Prepare a sample solution of the drug substance or product to obtain a

theoretical concentration of 10 µg/mL of Desmethyl Promethazine hydrochloride in the
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diluent.

4. System Suitability: Before sample analysis, perform a system suitability test by injecting the

working standard solution five times. The system is deemed suitable if the relative standard

deviation (RSD) for the peak area is not more than 2.0%.

5. Analysis and Calculation: Inject the blank (diluent), working standard solution, and sample

solution into the chromatograph. Record the chromatograms and integrate the peak area for

Desmethyl Promethazine. Calculate the concentration of Desmethyl Promethazine

hydrochloride in the sample using the following formula:

Concentration (µg/mL) = (Area_sample / Area_standard) * Concentration_standard

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Identification
GC-MS is a powerful technique for the identification of volatile and semi-volatile compounds.

The following is a general protocol for the analysis of Desmethyl Promethazine hydrochloride.

Rationale for Method Design
GC-MS provides high sensitivity and specificity, making it an excellent tool for the unequivocal

identification of Desmethyl Promethazine. The use of a non-polar capillary column, such as one

with a 5% phenyl-methylpolysiloxane stationary phase, is suitable for the separation of

phenothiazine derivatives. Electron ionization (EI) at 70 eV is a standard technique that

produces reproducible mass spectra, which can be compared against a spectral library for

confident identification.[1]

Experimental Workflow for GC-MS Analysis

Preparation GC-MS Analysis Data Processing

Prepare Sample Solution
in a volatile solvent GC-MS SystemInject GC Separation

(Capillary Column) Electron Ionization (EI) Mass Detection Obtain Mass Spectrum Compare with Spectral Library Confirm Identification

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.caymanchem.com/product/39870/n-demethyl-promethazine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: GC-MS analysis workflow from sample preparation to identification.

Step-by-Step GC-MS Protocol
1. Materials and Reagents:

Desmethyl Promethazine hydrochloride reference standard

Methanol (GC grade) or another suitable volatile solvent

2. GC-MS Conditions:

Parameter Condition

GC System Agilent 7890B or equivalent

MS System Agilent 5977A or equivalent

Column
30 m x 0.25 mm ID, 0.25 µm film thickness, 5%

phenyl-methylpolysiloxane (e.g., HP-5ms)

Carrier Gas Helium, constant flow at 1.0 mL/min

Inlet Temperature 280°C

Injection Mode Splitless

Oven Temperature Program
Initial temperature 150°C, hold for 1 min, ramp

at 15°C/min to 300°C, hold for 5 min

MS Transfer Line Temp. 280°C

Ion Source Temperature 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-550

3. Preparation of Solution:
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Sample Solution: Prepare a solution of Desmethyl Promethazine hydrochloride in methanol

at a concentration of approximately 10-100 µg/mL.

4. Analysis: Inject 1 µL of the sample solution into the GC-MS system. Acquire the data in full

scan mode.

5. Data Interpretation: Process the resulting chromatogram and obtain the mass spectrum of

the peak corresponding to Desmethyl Promethazine. Compare the obtained mass spectrum

with a reference spectrum from a spectral library (e.g., NIST, Wiley) or a previously acquired

spectrum of the reference standard for positive identification.

Method Validation and Trustworthiness
The protocols described herein should be validated according to the International Council for

Harmonisation (ICH) guidelines to ensure their suitability for their intended purpose.[9] Key

validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components. This can be demonstrated through forced degradation studies (acid, base,

oxidative, thermal, and photolytic stress) to ensure that degradation products do not interfere

with the analyte peak.[8][9][10]

Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte. A minimum of five concentrations should be used to establish linearity.

Accuracy: The closeness of the test results obtained by the method to the true value. This is

typically assessed by recovery studies on spiked samples.

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample. This includes

repeatability (intra-day precision) and intermediate precision (inter-day precision).

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a

sample that can be detected and quantified, respectively, with acceptable precision and

accuracy.
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By following these validation principles, the trustworthiness and reliability of the analytical data

generated using these protocols can be assured.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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